Cas no 62882-03-5 (2-(2-methylphenyl)-1,3-oxazole)

2-(2-methylphenyl)-1,3-oxazole structure
62882-03-5 structure
Product name:2-(2-methylphenyl)-1,3-oxazole
CAS No:62882-03-5
MF:C10H9NO
MW:159.184562444687
CID:4079609
PubChem ID:12371754

2-(2-methylphenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-(2-methylphenyl)-
    • 2-(2-methylphenyl)-1,3-oxazole
    • 62882-03-5
    • DTXSID401318832
    • SCHEMBL3031254
    • 2-(o-tolyl)-oxazole
    • 2-(2-Methylphenyl)oxazole
    • Inchi: InChI=1S/C10H9NO/c1-8-4-2-3-5-9(8)10-11-6-7-12-10/h2-7H,1H3
    • InChI Key: XATYFXXHWVUGRI-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1C2=NC=CO2

Computed Properties

  • Exact Mass: 159.068413911g/mol
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • XLogP3: 2.4

2-(2-methylphenyl)-1,3-oxazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-39707310-5.0g
2-(2-methylphenyl)-1,3-oxazole
62882-03-5 95%
5.0g
$1723.0 2023-01-02
Enamine
BBV-39707310-2.5g
2-(2-methylphenyl)-1,3-oxazole
62882-03-5 95%
2.5g
$1360.0 2023-10-28
Enamine
BBV-39707310-1.0g
2-(2-methylphenyl)-1,3-oxazole
62882-03-5 95%
1.0g
$657.0 2023-01-02
Enamine
BBV-39707310-10g
2-(2-methylphenyl)-1,3-oxazole
62882-03-5 95%
10g
$2166.0 2023-10-28
Enamine
BBV-39707310-1g
2-(2-methylphenyl)-1,3-oxazole
62882-03-5 95%
1g
$657.0 2023-10-28
Enamine
BBV-39707310-10.0g
2-(2-methylphenyl)-1,3-oxazole
62882-03-5 95%
10.0g
$2166.0 2023-01-02
Enamine
BBV-39707310-5g
2-(2-methylphenyl)-1,3-oxazole
62882-03-5 95%
5g
$1723.0 2023-10-28

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